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Compound of Interest

Compound Name: Avibactam sodium hydrate

Cat. No.: B1149929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Avibactam is a non-β-lactam β-lactamase inhibitor that, when combined with certain β-lactam

antibiotics, restores their efficacy against a broad spectrum of resistant Gram-negative

bacteria.[1][2] Its mechanism involves the formation of a reversible covalent adduct with serine

β-lactamases, protecting the partner antibiotic from degradation.[3] Proper preparation and

storage of avibactam sodium hydrate solutions are critical for maintaining its chemical

integrity and ensuring accurate and reproducible results in research and development settings.

This document provides detailed protocols for the preparation and storage of avibactam
sodium hydrate solutions, along with a summary of its solubility and stability characteristics.

Data Presentation
Solubility of Avibactam Sodium Hydrate
The solubility of avibactam sodium hydrate has been determined in various solvents

commonly used in laboratory settings. The following table summarizes the available

quantitative data.
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Solvent Concentration Reference

Water ≥ 200 mg/mL [4]

Water >140 mg/mL

Water 61 mg/mL [5]

Water 57 mg/mL

Water 2 mg/mL (clear solution)

Dimethyl Sulfoxide (DMSO) ≥30 mg/mL

Dimethyl Sulfoxide (DMSO) 61 mg/mL [5]

Dimethyl Sulfoxide (DMSO) 57 mg/mL

Dimethyl Sulfoxide (DMSO) ~5 mg/mL

Phosphate Buffered Saline

(PBS) pH 7.2
~10 mg/mL

Methanol Slightly soluble

Ethanol Insoluble [5]

Note: Solubility can be influenced by factors such as temperature, pH, and the presence of

other solutes.

Storage and Stability of Avibactam Sodium Hydrate
Solutions
Proper storage is crucial to prevent the degradation of avibactam in solution. The stability of

avibactam sodium hydrate solutions under different storage conditions is summarized below.
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Solution Type
Storage
Temperature

Duration Stability Notes Reference

Aqueous

Solution

Room

Temperature
Up to 12 hours Stable [6]

Aqueous

Solution

2-8°C

(Refrigerated)
Up to 24 hours Stable [6]

Aqueous

Solution
Not specified

Not

recommended

for more than

one day

General

recommendation

for research use

DMSO Stock

Solution
-20°C 1 month

Sealed storage,

away from

moisture

DMSO Stock

Solution
-80°C 6 months

Sealed storage,

away from

moisture

Note: For long-term storage, it is recommended to prepare aliquots of stock solutions to avoid

repeated freeze-thaw cycles.

Experimental Protocols
Protocol for Preparation of a Stock Solution in Water
This protocol describes the preparation of a 10 mg/mL stock solution of avibactam sodium
hydrate in sterile water.

Materials:

Avibactam sodium hydrate powder

Sterile, deionized, or distilled water

Sterile conical tubes or vials
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Calibrated analytical balance

Vortex mixer

Sterile 0.22 µm syringe filter (optional)

Procedure:

Equilibrate the avibactam sodium hydrate powder to room temperature before opening the

vial to prevent condensation.

Weigh the desired amount of avibactam sodium hydrate powder using a calibrated

analytical balance. For a 10 mg/mL solution, weigh 10 mg of the powder.

Transfer the powder to a sterile conical tube or vial.

Add the appropriate volume of sterile water to the tube. For a 10 mg/mL solution, add 1 mL

of water.

Vortex the solution until the powder is completely dissolved. Gentle warming may be applied

if necessary, but avoid excessive heat.

(Optional) For applications requiring a sterile solution, filter the prepared stock solution

through a 0.22 µm syringe filter into a new sterile tube.

Label the tube with the compound name, concentration, solvent, and date of preparation.

Protocol for Stability Testing using a Stability-Indicating
HPLC Method
This protocol outlines a general procedure for assessing the stability of an avibactam sodium
hydrate solution using a Reverse-Phase High-Performance Liquid Chromatography (RP-

HPLC) method. This method is based on principles from published stability-indicating assays.

Materials and Equipment:

HPLC system with a UV detector
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C18 analytical column (e.g., 4.6 x 150 mm, 5 µm)

Avibactam sodium hydrate solution to be tested

Reference standard of avibactam sodium hydrate

Mobile phase components (e.g., phosphate buffer, acetonitrile, methanol)

Forced degradation reagents (e.g., hydrochloric acid, sodium hydroxide, hydrogen peroxide)

pH meter

Incubator/water bath

Photostability chamber

Procedure:

Method Development:

Develop an isocratic or gradient RP-HPLC method capable of separating avibactam from

its potential degradation products. A common mobile phase consists of a mixture of a

phosphate buffer (pH adjusted) and an organic solvent like acetonitrile or methanol.

The detection wavelength is typically set in the range of 210-260 nm.

Forced Degradation Studies:

Acid Hydrolysis: Treat the avibactam solution with an acid (e.g., 0.1 N HCl) and heat at a

controlled temperature (e.g., 60°C) for a specified time. Neutralize the solution before

HPLC analysis.

Alkaline Hydrolysis: Treat the avibactam solution with a base (e.g., 0.1 N NaOH) at room

temperature or with gentle heating. Neutralize the solution before HPLC analysis.

Oxidative Degradation: Treat the avibactam solution with an oxidizing agent (e.g., 3%

H₂O₂) at room temperature.
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Thermal Degradation: Expose the avibactam solution to elevated temperatures (e.g., 60-

80°C) for a defined period.

Photolytic Degradation: Expose the avibactam solution to UV light in a photostability

chamber.

Sample Analysis:

Inject the stressed samples, along with a control (unstressed) sample and a reference

standard solution, into the HPLC system.

Monitor the chromatograms for the appearance of new peaks (degradation products) and

a decrease in the peak area of the parent avibactam peak.

Data Analysis:

Calculate the percentage of degradation of avibactam in each stress condition.

The method is considered "stability-indicating" if it can resolve the avibactam peak from all

degradation product peaks.

Visualizations
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Caption: Workflow for Avibactam Solution Preparation and Storage.
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Caption: Proposed Hydrolytic Degradation Pathway of Avibactam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1149929#avibactam-sodium-hydrate-solution-
preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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